![molecular formula C22H14F2N4O2 B10797011 3-[4-(Difluoromethoxy)phenyl]-5-naphthalen-2-yloxy-[1,2,4]triazolo[4,3-a]pyrazine](/img/structure/B10797011.png)
3-[4-(Difluoromethoxy)phenyl]-5-naphthalen-2-yloxy-[1,2,4]triazolo[4,3-a]pyrazine
Overview
Description
OSM-X-005 is a novel chemical compound that has garnered significant interest in the scientific community due to its unique properties and potential applications. This compound is particularly noted for its role in various chemical reactions and its potential use in medical and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of OSM-X-005 typically involves a multi-step process that includes the following steps:
Initial Reactants: The process begins with the selection of appropriate starting materials, which are often organic compounds with specific functional groups.
Reaction Conditions: The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to ensure the desired chemical transformations occur.
Catalysts: Catalysts are often used to accelerate the reaction and improve yield. Common catalysts include transition metals and organic acids.
Purification: The final product is purified using techniques such as chromatography and recrystallization to remove any impurities.
Industrial Production Methods
In an industrial setting, the production of OSM-X-005 is scaled up using large reactors and automated systems. The process involves:
Batch Processing: Large quantities of reactants are mixed in reactors, and the reaction is allowed to proceed under controlled conditions.
Continuous Flow Processing: This method involves the continuous addition of reactants and removal of products, allowing for more efficient production.
Quality Control: Rigorous quality control measures are implemented to ensure the consistency and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
OSM-X-005 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides.
Reduction: The opposite of oxidation, reduction involves the addition of hydrogen or the removal of oxygen.
Substitution: In this reaction, one functional group in the molecule is replaced by another.
Addition: This reaction involves the addition of atoms or groups to a double or triple bond.
Common Reagents and Conditions
Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reducing Agents: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Catalysts: Transition metals such as palladium and platinum are often used as catalysts.
Solvents: Solvents such as ethanol, methanol, and dichloromethane are commonly used to dissolve reactants and facilitate reactions.
Major Products
The major products formed from these reactions depend on the specific reactants and conditions used. For example, oxidation of OSM-X-005 may result in the formation of oxides, while reduction may yield alcohols or hydrocarbons.
Scientific Research Applications
OSM-X-005 has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in organic synthesis.
Biology: OSM-X-005 is used in biological studies to investigate its effects on cellular processes and metabolic pathways.
Medicine: The compound has potential therapeutic applications, including its use as an anti-inflammatory agent and in cancer treatment.
Industry: OSM-X-005 is used in the production of specialty chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of OSM-X-005 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:
Binding to Receptors: OSM-X-005 binds to specific receptors on the surface of cells, triggering a cascade of intracellular signaling events.
Modulating Enzyme Activity: The compound can modulate the activity of enzymes involved in various metabolic pathways.
Influencing Gene Expression: OSM-X-005 can influence the expression of genes involved in inflammation, cell proliferation, and apoptosis.
Comparison with Similar Compounds
OSM-X-005 is unique compared to other similar compounds due to its specific chemical structure and properties. Similar compounds include:
Properties
Molecular Formula |
C22H14F2N4O2 |
|---|---|
Molecular Weight |
404.4 g/mol |
IUPAC Name |
3-[4-(difluoromethoxy)phenyl]-5-naphthalen-2-yloxy-[1,2,4]triazolo[4,3-a]pyrazine |
InChI |
InChI=1S/C22H14F2N4O2/c23-22(24)30-17-8-6-15(7-9-17)21-27-26-19-12-25-13-20(28(19)21)29-18-10-5-14-3-1-2-4-16(14)11-18/h1-13,22H |
InChI Key |
OICXVTBHLZSJIW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OC3=CN=CC4=NN=C(N34)C5=CC=C(C=C5)OC(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(Difluoromethoxy)phenyl]-5-(3-phenylpropyl)-[1,2,4]triazolo[4,3-a]pyrazine](/img/structure/B10796983.png)
![(4S)-4-[[(2S)-2-acetamido-3-methylbutanoyl]amino]-5-[[(2S,3S)-1-[[(2S)-3-carboxy-1-(4-nitroanilino)-1-oxopropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-5-oxopentanoic acid;2,2,2-trifluoroacetic acid](/img/structure/B10797025.png)
